2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H13ClN6O3S/c16-8-1-3-10(4-2-8)22-12(20-21-15(22)26-7-11(17)23)5-9-6-13(24)19-14(25)18-9/h1-4,6H,5,7H2,(H2,17,23)(H2,18,19,24,25)
• InChI Key: BERYAGXONNBGBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=C2SCC(=O)N)CC3=CC(=O)NC(=O)N3)Cl
• Molecular Formula: C15H13ClN6O3S
• Molecular Weight: 392.8 g/mol

Description

2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C15H13ClN6O3S and its molecular weight is 392.82. The purity is usually 95%.
BenchChem offers high-quality 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Conformation

Research by Subasri et al. (2016) and Subasri et al. (2017) focused on the crystal structures of compounds closely related to the requested chemical, demonstrating their folded conformation and intramolecular hydrogen bonding, which stabilizes this conformation. These studies provide a foundational understanding of the molecular geometry and interactions within similar compounds (Subasri et al., 2016); (Subasri et al., 2017).

Vibrational Spectroscopic Analysis

Jenepha Mary et al. (2022) characterized an antiviral active molecule closely related to the requested compound using Raman and Fourier transform infrared spectroscopy. This study provides insights into the vibrational signatures of such molecules, which are crucial for understanding their structural and electronic properties (Jenepha Mary et al., 2022).

Synthesis and Pharmacological Evaluation

Siddiqui et al. (2014) focused on the synthesis and pharmacological evaluation of N-substituted derivatives of a molecule structurally similar to the requested compound, demonstrating potential antibacterial activity and enzyme inhibition properties. This research illustrates the compound's relevance in developing new antibacterial agents and provides a basis for understanding the activity of structurally related compounds (Siddiqui et al., 2014).

Antiviral and Virucidal Activity

Wujec et al. (2011) synthesized derivatives of a compound similar to the requested molecule and evaluated their antiviral and virucidal activities against human adenovirus and ECHO-9 virus. This study highlights the potential therapeutic applications of such compounds in antiviral treatment (Wujec et al., 2011).